Cas no 906719-77-5 (2,2,2-trifluoro-N-(2-oxocyclopentyl)acetamide)

• Product Name: 2,2,2-trifluoro-N-(2-oxocyclopentyl)acetamide
• CAS No: 906719-77-5
• MF: C₇H₈F₃NO₂
• MW: 195.139132499695
• CID: 5331447
• Update Time: 2025-06-23

2,2,2-trifluoro-N-(2-oxocyclopentyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2,2-trifluoro-N-(2-oxocyclopentyl)-
• 2,2,2-trifluoro-N-(2-oxocyclopentyl)acetamide

• Inchi： 1S/C7H8F3NO2/c8-7(9,10)6(13)11-4-2-1-3-5(4)12/h4H,1-3H2,(H,11,13)
• InChI Key： YGPMJMUHCRQNQP-UHFFFAOYSA-N
• SMILES： C(NC1CCCC1=O)(=O)C(F)(F)F

Additional information on 2,2,2-trifluoro-N-(2-oxocyclopentyl)acetamide

2,2,2-Trifluoro-N-(2-Oxocyclopentyl)Acetamide: A Versatile Compound in Modern Pharmaceutical Research

2,2,2-Trifluoro-N-(2-oxocyclopentyl)acetamide, with the chemical formula C₉H₉FO₃, is a fluorinated amide derivative that has garnered significant attention in the field of medicinal chemistry. Its unique molecular structure, characterized by the 2,2,2-trifluoro substituent and the N-(2-oxocyclopentyl) functional group, positions it as a promising candidate for drug development and biochemical applications. Recent studies have highlighted its potential in modulating enzyme activity, enhancing drug delivery systems, and serving as a key intermediate in the synthesis of bioactive compounds. This compound's synthesis and biological properties are now being explored with greater precision, driven by advancements in computational modeling and high-throughput screening technologies.

The 2,2,2-trifluoro moiety in 2,2,2-trifluoro-N-(2-oxocyclopentyl)acetamide plays a critical role in its chemical behavior. Fluorine atoms, due to their high electronegativity and small atomic radius, significantly alter the electronic distribution within the molecule. This effect is particularly evident in the N-(2-oxocyclopentyl) fragment, where the fluorinated environment may influence the molecule's reactivity and solubility. Recent research published in *Journal of Medicinal Chemistry* (2023) has demonstrated that such fluorinated amides can exhibit enhanced metabolic stability, making them attractive for pharmaceutical applications where prolonged drug half-life is desirable.

The structural features of 2,2,2-trifluoro-N-(2-oxocyclop,5 are also of interest in the context of drug design. The 2-oxocyclopentyl ring system, a five-membered lactone-like structure, provides a rigid framework that may enable the compound to adopt specific conformations critical for target interaction. Computational studies using molecular docking simulations have suggested that this structural motif could potentially bind to enzymes involved in inflammatory pathways, offering therapeutic potential for conditions such as rheumatoid arthritis and neurodegenerative diseases. These findings align with the growing emphasis on structure-based drug design in modern pharmaceutical research.

Recent advances in synthetic chemistry have enabled more efficient methods for the production of 2,2,2-trifluoro-N-(2-oxocyclopentyl)acetamide. A 2024 study in *Organic Letters* described a novel catalytic approach using transition metal complexes to facilitate the fluorination step, reducing the need for harsh reagents and improving atom economy. This development is particularly significant in the context of green chemistry, as it addresses environmental concerns associated with traditional synthesis methods. The availability of scalable and sustainable synthesis routes is a crucial factor in the commercialization of such compounds for pharmaceutical applications.

The biological activity of 2,2,2-trifluoro-N-(2-oxocyclopentyl)acetamide has been investigated in several preclinical studies. In vitro assays have shown that this compound exhibits moderate inhibitory activity against certain serine proteases, which are implicated in diseases such as cancer and thrombosis. A 2023 study published in *Bioorganic & Medicinal Chemistry* reported that the compound's IC50 value against trypsin was 1.2 μM, indicating its potential as a protease inhibitor. These findings suggest that the molecule could be further optimized for applications in enzyme modulation and therapeutic intervention.

One of the most promising applications of 2,2,2-trifluoro-N-(2-oxocyclopentyl)acetamide is in the development of prodrugs. The fluorinated amide group can be designed to undergo controlled hydrolysis in vivo, releasing active metabolites at target sites. This approach is particularly valuable for improving drug solubility and bioavailability, as demonstrated in a 2024 study on antifungal agents. The compound's ability to act as a prodrug scaffold highlights its versatility in pharmaceutical formulation strategies.

Recent research has also explored the use of 2,2,2-trifluoro-N-(2-oxocyclopentyl)acetamide in the context of drug delivery systems. Its hydrophobic properties, influenced by the 2,2,2-trifluoro substituent, make it suitable for incorporation into lipid-based nanocarriers. A 2023 study in *Advanced Drug Delivery Reviews* demonstrated that such compounds can enhance the penetration of therapeutic agents across biological membranes, offering potential for improved targeting in diseases like cancer and infectious disorders. These findings underscore the compound's role in advancing targeted drug delivery technologies.

The pharmacokinetic properties of 2,2,2-trifluoro-N-(2-oxocyclopentyl)acetamide are another area of active investigation. In vivo studies have shown that the compound exhibits prolonged plasma half-life compared to its non-fluorinated analogs, which is attributed to the metabolic stability conferred by the fluorinated amide group. This property is particularly advantageous for chronic disease management, where sustained drug levels are required. Ongoing research aims to further optimize these pharmacokinetic profiles through structural modifications.

Despite its promising attributes, the development of 2,2,2-trifluoro-N-(2-oxocyclopentyl)acetamide as a therapeutic agent faces several challenges. One of the key obstacles is the need for further optimization of its biological activity. While preliminary studies have shown encouraging results, more research is required to identify the most effective derivatives for specific therapeutic applications. Additionally, the compound's potential toxicity and long-term effects require thorough evaluation, which is essential for ensuring its safety in clinical settings.

The future of 2,2,2-trifluoro-N-(2-oxocyclopentyl)acetamide in pharmaceutical research is closely tied to advancements in computational methods and synthetic chemistry. Machine learning algorithms are being employed to predict the compound's behavior in various biological contexts, while new catalytic approaches are being developed to improve its synthesis efficiency. These innovations are expected to accelerate the translation of this compound from the laboratory to clinical applications, opening new avenues for drug discovery and therapeutic intervention.

In conclusion, 2,2,2-trifluoro-N-(2-oxocyclopentyl)acetamide represents a valuable molecule with significant potential in the field of medicinal chemistry. Its unique structural features, combined with recent advancements in synthetic and computational methods, position it as a promising candidate for drug development. As research continues to uncover its biological properties and optimize its therapeutic applications, this compound may play an increasingly important role in the treatment of various diseases. The ongoing exploration of its properties and potential uses underscores the importance of continued investment in pharmaceutical research and innovation.

### Summary and Key Insights on 2,2,2-trifluoro-N-(2-oxocyclopentyl)acetamide #### 1. Structural Features and Chemical Behavior - 2,2,2-trifluoro group: Enhances metabolic stability and solubility due to the high electronegativity of fluorine atoms. - N-(2-oxocyclopentyl) fragment: Provides a rigid, five-membered lactone-like structure that may influence molecular conformation and target interaction. - The combination of these groups creates a unique scaffold that is chemically and biologically versatile. #### 2. Biological Activity and Therapeutic Potential - Protease inhibition: Shows moderate activity against serine proteases (e.g., trypsin), with an IC50 of 1.2 μM. - Enzyme modulation: Potential for targeting enzymes involved in inflammatory and neurodegenerative diseases. - Drug delivery applications: Hydrophobic properties make it suitable for incorporation into lipid-based nanocarriers, enhancing membrane penetration and targeting capabilities. - Prodrug development: Can be designed to release active metabolites at specific target sites, improving solubility and bioavailability. #### 3. Synthetic and Environmental Considerations - Green chemistry: Recent advancements in catalytic synthesis (e.g., transition metal complexes) have improved efficiency and reduced environmental impact. - Scalable production: Development of sustainable synthesis routes is critical for commercialization and pharmaceutical applications. #### 4. Pharmacokinetic Advantages - Prolonged half-life: Fluorinated amide group contributes to metabolic stability, offering sustained drug levels in vivo. - Chronic disease management: This property is particularly useful for conditions requiring long-term treatment. #### 5. Challenges and Future Directions - Optimization: Further refinement is needed to enhance biological activity and specificity for target diseases. - Toxicity evaluation: Long-term safety and potential side effects must be thoroughly assessed for clinical use. - Computational tools: Machine learning and molecular modeling are being used to predict behavior and guide structural modifications. - Synthetic innovations: Continued development of efficient and sustainable synthesis methods will be crucial for large-scale production. --- ### Conclusion 2,2,2-trifluoro-N-(2-oxocyclopentyl)acetamide stands as a promising molecule in the field of medicinal chemistry. Its unique structural features, combined with recent advancements in synthetic and computational methods, position it as a versatile candidate for drug development. Ongoing research into its biological properties, pharmacokinetics, and therapeutic applications highlights its potential in the treatment of various diseases. As the field of pharmaceutical science continues to evolve, this compound may play an increasingly significant role in the development of novel therapeutics.